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Compound of Interest

Compound Name: 4-lodo-3,5-dimethylaniline

Cat. No.: B055768

CAS Number: 117832-15-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodo-3,5-dimethylaniline, a key
chemical intermediate with applications in pharmaceutical and chemical synthesis. This
document details its chemical and physical properties, safety information, a representative
synthetic protocol, and its potential role as a versatile building block in drug discovery and
development.

Chemical and Physical Properties

4-lodo-3,5-dimethylaniline is a substituted aniline derivative. The presence of an iodine atom
provides a reactive handle for various cross-coupling reactions, making it a valuable synthon
for the construction of more complex molecules.[1][2]
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Property Value Source
CAS Number 117832-15-2 [3][4]
Molecular Formula CsH1oIN [3]
Molecular Weight 247.08 g/mol [3]

Not explicitly stated, likely a
Appearance

solid
Melting Point Not available
Boiling Point Not available
Density Not available
Solubility Not available
InChl Key Not available
SMILES CC1=CC(N)=CcC(C)=C1l [3]

Safety Information

Detailed safety information for 4-lodo-3,5-dimethylaniline is not readily available. However,
based on the data for related iodoaniline and dimethylaniline compounds, it should be handled
with care. Standard laboratory safety protocols, including the use of personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat, are essential. Work should be
conducted in a well-ventilated area or a fume hood. For detailed handling and disposal
information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier.

Synthetic Experimental Protocol

While a specific, published experimental protocol for the synthesis of 4-lodo-3,5-
dimethylaniline was not found in the available literature, a reliable method for the iodination of
a closely related compound, 2,6-dimethylaniline, can be adapted. This procedure provides a
robust framework for the regioselective iodination of dimethylanilines.[5][6][7]

Representative Protocol: Synthesis of 4-lodo-2,6-dimethylaniline[5][6]
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This protocol describes the iodination of 2,6-dimethylaniline to yield 4-iodo-2,6-dimethylaniline
and can be considered a general method for the para-iodination of dialkylanilines.

Materials:

2,6-dimethylaniline

 lodine

e 1,4-Dioxane

e Pyridine

o Saturated agueous sodium thiosulfate solution
e Methylene chloride

e Anhydrous sodium sulfate

Procedure:

¢ A solution of 2,6-dimethylaniline (50 g) in 1,4-dioxane (400 ml) and pyridine (40 ml) is
prepared in a suitable reaction vessel.

e The solution is cooled to 0°C using an ice bath.
 lodine (157.3 g) is added slowly to the cooled solution.
e The reaction mixture is stirred at 0°C for 1 hour.

e The temperature is then raised to room temperature, and stirring is continued for an
additional hour.

e A saturated aqueous solution of sodium thiosulfate is added to quench any unreacted iodine.
e The layers are separated. The aqueous layer is extracted with methylene chloride.

e The combined organic layers are dried over anhydrous sodium sulfate.
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e The solvent is removed under reduced pressure to yield the crude product, 4-iodo-2,6-
dimethyl benzenamine.

Note: This protocol would likely be effective for the synthesis of 4-lodo-3,5-dimethylaniline by
substituting 2,6-dimethylaniline with 3,5-dimethylaniline. Optimization of reaction conditions
may be necessary to achieve high yields and purity.

Applications in Synthesis

4-lodo-3,5-dimethylaniline serves as a valuable intermediate in organic synthesis, particularly
in the construction of pharmaceutical compounds.[1][2][8] The carbon-iodine bond is amenable
to a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and
Buchwald-Hartwig amination reactions, which are fundamental transformations in modern drug
discovery.[8] These reactions allow for the facile formation of carbon-carbon and carbon-
nitrogen bonds, respectively, enabling the synthesis of complex molecular architectures from
simple building blocks.[1][8]

While specific drugs synthesized from 4-lodo-3,5-dimethylaniline are not prominently
documented, its structural motif is relevant to the development of various therapeutic agents.
For instance, the related compound 4-iodo-2,6-dimethylaniline is a key intermediate in the
synthesis of the antiviral medication Rilpivirine.[8] This highlights the potential of iodo-
dimethylaniline scaffolds in the design of bioactive molecules.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the scientific literature detailing the
involvement of 4-lodo-3,5-dimethylaniline in any defined signaling pathways or biological
processes. Research on the biological activity of this particular compound is limited. Therefore,
a diagrammatic representation of a signaling pathway involving 4-lodo-3,5-dimethylaniline
cannot be provided at this time.

Synthetic Workflow

The general synthetic approach to 4-iodo-dialkylanilines can be represented by the following
workflow diagram.
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Caption: General workflow for the synthesis of 4-lodo-3,5-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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